N-[4-(2,3-dihydro-1-benzofuran-5-yl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: N-[4-(2,3-dihydro-1-benzofuran-5-yl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C13H12N2O2S/c1-8(16)14-13-15-11(7-18-13)9-2-3-12-10(6-9)4-5-17-12/h2-3,6-7H,4-5H2,1H3,(H,14,15,16)
• InChI Key: DXIGZJOOCQGMCY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=CS1)C2=CC3=C(C=C2)OCC3
• Molecular Formula: C13H12N2O2S
• Molecular Weight: 260.31 g/mol
• CAS No.: 866008-64-2

Description

N-[4-(2,3-dihydro-1-benzofuran-5-yl)-1,3-thiazol-2-yl]acetamide is a useful research compound. Its molecular formula is C13H12N2O2S and its molecular weight is 260.31. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory Activity

N-[4-(2,3-dihydro-1-benzofuran-5-yl)-1,3-thiazol-2-yl]acetamide and its derivatives have been synthesized and assessed for their potential anti-inflammatory activity. Among various synthesized derivatives, some have shown significant anti-inflammatory activity, indicating their potential as therapeutic agents in inflammation-related conditions (Sunder & Maleraju, 2013).

Antitumor Activity

Several derivatives of this compound have been evaluated for their antitumor activity. Some compounds exhibited considerable anticancer activity against various cancer cell lines, highlighting their potential as antitumor agents (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial Activity

The derivatives of this compound have been synthesized and tested for their antimicrobial activities. Many of these compounds displayed promising antimicrobial activities, suggesting their use as potential antimicrobial agents (Rezki, 2016).

Analgesic Activity

Some acetamide derivatives, including those similar to this compound, have been synthesized and their analgesic activities investigated. These compounds have shown significant decrease in pain responses in various tests, indicating their potential as analgesic drugs (Kaplancıklı et al., 2012).

Antioxidant Activity

Some this compound derivatives have been evaluated for their antioxidant activity. Some of these compounds have exhibited good antioxidant activity, which could be beneficial in managing oxidative stress-related disorders (Koppireddi et al., 2013).

Future Directions

Benzofuran and its derivatives have attracted considerable attention due to their biological activities and potential applications as drugs. This scaffold has emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets. Therefore, there is a need to collect the latest information in this promising area to pave the way for future research.

Mechanism of Action

Target of Action

Benzofuran compounds, which are structurally similar, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

It is known that benzofuran derivatives can interact with their targets and cause significant changes . For instance, some substituted benzofurans have shown dramatic anticancer activities .

Biochemical Pathways

Benzofuran derivatives are known to affect various biochemical pathways due to their wide range of biological properties .

Pharmacokinetics

The bioavailability of similar benzofuran compounds can be influenced by these properties .

Result of Action

Similar benzofuran compounds have been shown to have significant cell growth inhibitory effects in different types of cancer cells .

Action Environment

It is known that environmental factors can influence the action of similar benzofuran compounds .